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Compound of Interest

Compound Name: PF-06733804

Cat. No.: B11933449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive protocol for the dissolution of PF-06733804
in dimethyl sulfoxide (DMSO), a common aprotic solvent for preparing stock solutions of water-

insoluble compounds for in vitro and in vivo studies. The document outlines the chemical

properties of PF-06733804, detailed procedures for preparing high-concentration stock

solutions, and subsequent dilution to working concentrations for cell-based assays. Adherence

to these protocols will ensure accurate and reproducible experimental results.

Introduction
PF-06733804 is a potent and selective pan-tropomyosin-related kinase (Trk) inhibitor. Due to

its hydrophobic nature, PF-06733804 is practically insoluble in aqueous solutions and requires

an organic solvent, such as DMSO, for initial dissolution. This document provides a

standardized methodology for the preparation of PF-06733804 solutions for research

applications.

Chemical and Physical Properties of PF-06733804
A summary of the key chemical and physical properties of PF-06733804 is presented in Table

1. This information is crucial for accurate stock solution preparation and experimental design.
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Property Value Reference

Molecular Weight 474.38 g/mol

Empirical Formula C₂₀H₁₉F₅N₄O₄

Appearance White to beige powder

Solubility in DMSO 20 mg/mL

Purity ≥98% (HPLC)

Storage Temperature Room temperature

Experimental Protocols
Materials and Equipment

PF-06733804 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Water bath or heat block set to 37°C

Sterile cell culture medium

Laminar flow hood or biosafety cabinet for sterile work

Preparation of a 10 mM PF-06733804 Stock Solution in
DMSO
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This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for initial compound screening.

Calculate the required mass of PF-06733804:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 474.38 g/mol = 4.7438 mg

Weighing PF-06733804:

In a sterile microcentrifuge tube, accurately weigh approximately 4.74 mg of PF-06733804
powder using a calibrated analytical balance.

Dissolution in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing

the PF-06733804 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution should be obtained.

If the compound does not dissolve readily, gentle warming in a 37°C water bath for a few

minutes combined with vortexing can facilitate dissolution.[1]

Storage of Stock Solution:

The 10 mM stock solution should be aliquoted into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage.[1]

Preparation of Working Solutions for Cell Culture
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It is crucial to minimize the final concentration of DMSO in the cell culture medium, as high

concentrations can be toxic to cells. A final DMSO concentration of less than 0.5% is generally

recommended, with a solvent control group included in all experiments.[2]

Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM PF-06733804 stock solution at room temperature.

Serial Dilution (Recommended):

To avoid precipitation of the compound, a step-wise dilution is recommended.[2][3]

Prepare an intermediate dilution by diluting the 10 mM stock solution in sterile cell culture

medium. For example, to prepare a 1 mM intermediate solution, dilute the 10 mM stock

1:10 (e.g., 10 µL of stock solution into 90 µL of medium).

Final Dilution:

Add the appropriate volume of the stock or intermediate solution to the final volume of cell

culture medium to achieve the desired working concentration.

Example Calculation for a 10 µM working solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, a 1:1000 dilution is

required.

Add 1 µL of the 10 mM stock solution to 999 µL of complete cell culture medium.

The final DMSO concentration in this example will be 0.1%.

Mixing and Application:

Gently mix the working solution by pipetting up and down or by inverting the tube.

Add the final working solution to your cell culture plates.

Visualized Workflows and Pathways
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Experimental Workflow for Solution Preparation
The following diagram illustrates the general workflow for preparing PF-06733804 stock and

working solutions.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh PF-06733804 Powder

2. Add DMSO

3. Vortex to Dissolve

4. Aliquot

5. Store at -20°C or -80°C

1. Thaw Stock Aliquot

2. (Optional) Intermediate Dilution
in Culture Medium

3. Final Dilution in
Culture Medium

4. Apply to Cells

Click to download full resolution via product page

Caption: Workflow for preparing PF-06733804 solutions.
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Signaling Pathway of PF-06733804
PF-06733804 acts as a pan-Trk inhibitor, targeting TrkA, TrkB, and TrkC receptors. The

simplified signaling pathway is depicted below.
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Caption: Simplified Trk signaling pathway and inhibition by PF-06733804.

Safety Precautions
PF-06733804 may cause skin, eye, and respiratory irritation. Handle with appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses.
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DMSO can facilitate the absorption of other chemicals through the skin.[4] Exercise caution

when handling DMSO solutions.

All procedures involving cell culture should be performed in a sterile environment to prevent

contamination.[1]

Conclusion
This document provides a detailed and practical guide for the dissolution and use of PF-
06733804 in research settings. By following these protocols, researchers can prepare accurate

and reproducible solutions, leading to more reliable experimental outcomes. Always refer to the

specific guidelines of your institution and the safety data sheet (SDS) for the compound and

solvent being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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